molecular formula C9H9N3S B8549050 5-Amino-6-methylthiophthalazine

5-Amino-6-methylthiophthalazine

Cat. No. B8549050
M. Wt: 191.26 g/mol
InChI Key: PDMCWBVJYNLLKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Amino-6-methylthiophthalazine is a useful research compound. Its molecular formula is C9H9N3S and its molecular weight is 191.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Amino-6-methylthiophthalazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Amino-6-methylthiophthalazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H9N3S

Molecular Weight

191.26 g/mol

IUPAC Name

6-methylsulfanylphthalazin-5-amine

InChI

InChI=1S/C9H9N3S/c1-13-8-3-2-6-4-11-12-5-7(6)9(8)10/h2-5H,10H2,1H3

InChI Key

PDMCWBVJYNLLKD-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(C2=CN=NC=C2C=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Nitro-6-methylthiophthalazine, prepared as described by Sturrock et al., Can. J, Chem., 49, 3047 (1971) and Hirsch & Orphanos, J. Heterocyclic Chem., 2, 206 (1965), was reduced with tin (II ) chloride and HCl to yield 5-amino-6-methylthiophthalazine. This material was coupled with commercially available oleoyl chloride to yield the title compound.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Heterocyclic
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.